Cas no 1597948-51-0 (Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl-)

• Product name: Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl-
• CAS No: 1597948-51-0
• MF: C₁₀H₂₁ClS
• MW: 208.791741132736
• CID: 5283380

Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl-

• Inchi： 1S/C10H21ClS/c1-4-12-6-5-10(8-11)7-9(2)3/h9-10H,4-8H2,1-3H3
• InChI Key： IAUULRLEFQCICI-UHFFFAOYSA-N
• SMILES： C(SCC)CC(CCl)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl-

Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl- (CAS No. 1597948-51-0): A Comprehensive Overview

The compound Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl- (CAS No. 1597948-51-0) is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic pathways and has been explored for its potential applications in drug development and material science.

In the realm of organic chemistry, the molecular structure of Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl- is highly intriguing. It consists of a hexane backbone with substituents that include a chloromethyl group at the 3-position and an ethylthio group at the 1-position, along with a methyl group at the 5-position. This specific arrangement imparts distinct reactivity and functionality to the molecule, making it a valuable intermediate in synthetic chemistry.

The presence of the chloromethyl group (–CH₂Cl) enhances the electrophilic nature of the compound, facilitating nucleophilic substitution reactions. This property is particularly useful in pharmaceutical synthesis, where such reactions are often employed to introduce functional groups into target molecules. Additionally, the ethylthio group (–SCH₂CH₃) contributes to the molecule's ability to participate in sulfur-containing reactions, which are prevalent in many bioactive compounds.

Recent research has highlighted the compound's significance in drug discovery and development. Studies have demonstrated its utility as a precursor in the synthesis of various pharmacologically active agents. For instance, derivatives of Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl- have been investigated for their potential role in modulating biological pathways associated with inflammation and neurodegeneration. The ability to functionalize this compound at multiple sites allows for the creation of diverse analogs with tailored biological activities.

The methyl group at the 5-position serves as a sterically demanding substituent, influencing the overall conformation and reactivity of the molecule. This feature is particularly important in medicinal chemistry, where optimal spatial orientation can significantly impact drug efficacy and selectivity. Researchers have leveraged this structural attribute to design molecules that interact more effectively with biological targets.

In material science, Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl- has been explored for its potential applications in polymer modification and surface functionalization. The reactivity of its functional groups allows for covalent attachment to various substrates, enhancing material properties such as adhesion and biocompatibility. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers obtain high-quality material for their studies. Techniques such as Grignard reactions and nucleophilic substitutions are commonly utilized in its preparation.

Ongoing research continues to uncover new applications and derivatives of this compound. Innovations in computational chemistry have enabled virtual screening of potential drug candidates derived from Hexane, 3-(chloromethyl)-1-(ethylthio)-5-methyl, accelerating the discovery process. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high efficiency.

The future prospects for this compound are promising, with ongoing investigations focusing on expanding its utility in therapeutic areas such as oncology and central nervous system disorders. By harnessing its unique structural features, scientists aim to develop novel treatments that address unmet medical needs. The collaborative efforts between academia and industry are expected to drive further advancements in this field.